Cas no 2418643-38-4 (3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid)

• Product Name: 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• CAS No: 2418643-38-4
• MF: C₂₂H₃₂O₅Si
• MW: 404.571988105774
• CID: 5676939
• PubChem ID: 165773508
• Update Time: 2025-10-31

3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26631650
• 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• 2418643-38-4
• 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid

• Inchi： 1S/C22H32O5Si/c1-14-17(10-11-28(7,8)9)15(2)20(21(24)25)16(3)18(14)12-26-13-19(23)27-22(4,5)6/h12-13H2,1-9H3,(H,24,25)
• InChI Key： CYMVHVSTYVHBBQ-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=C(C)C(C(=O)O)=C(C)C(COCC(=O)OC(C)(C)C)=C1C)(C)(C)C

Computed Properties

• Exact Mass: 404.20190065g/mol
• Monoisotopic Mass: 404.20190065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų

Additional information on 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid

3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418643-38-4)

3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418643-38-4) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate functional groups, including a tert-butoxy ester, a trimethylsilyl ethynyl group, and multiple methyl substituents. These features contribute to its potential applications in various areas of research and development.

The tert-butoxy group in the compound provides stability and protection against premature hydrolysis, making it an attractive candidate for drug delivery systems. The presence of the trimethylsilyl ethynyl group adds further complexity and reactivity, enabling the compound to participate in a wide range of chemical reactions, such as click chemistry and cross-coupling reactions. These properties are particularly valuable in the synthesis of advanced materials and pharmaceutical intermediates.

Recent studies have highlighted the potential of 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored its use as a precursor for the synthesis of targeted drug delivery systems. The researchers found that the compound's unique structure allowed for efficient conjugation with targeting ligands, enhancing its ability to deliver drugs to specific cellular targets with high precision.

In addition to its medicinal applications, this compound has also shown promise in materials science. A 2020 study in Advanced Materials reported on the use of 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid as a building block for the fabrication of functional polymers and nanomaterials. The study demonstrated that the compound's reactivity and stability make it an ideal candidate for creating materials with tailored properties for applications such as sensors, catalysts, and electronic devices.

The synthesis of 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the tert-butoxy ester through esterification reactions and the introduction of the trimethylsilyl ethynyl group via Sonogashira coupling reactions. These synthetic routes have been optimized to minimize side reactions and maximize product quality.

The physical properties of 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid, such as its solubility in organic solvents and thermal stability, make it suitable for various analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize this compound and monitor its purity during synthesis and formulation processes.

In conclusion, 3-{[2-(Tert-butoxy)-2-oxoethoxy]methyl}-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid (CAS No. 2418643-38-4) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for developing advanced materials and therapeutic agents with enhanced properties and functionalities. Ongoing research continues to explore new applications and optimize synthetic methods to fully realize the potential of this intriguing compound.